![molecular formula C26H46NO3+ B11525801 N,N-dimethyl-2-oxo-2-[(1,3,3-trimethylbicyclo[2.2.1]hept-2-yl)oxy]-N-{2-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]ethyl}ethanaminium](/img/structure/B11525801.png)
N,N-dimethyl-2-oxo-2-[(1,3,3-trimethylbicyclo[2.2.1]hept-2-yl)oxy]-N-{2-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]ethyl}ethanaminium
Overview
Description
N,N-dimethyl-2-oxo-2-[(1,3,3-trimethylbicyclo[221]hept-2-yl)oxy]-N-{2-[(1,7,7-trimethylbicyclo[221]hept-2-yl)oxy]ethyl}ethanaminium is a complex organic compound characterized by its unique bicyclic structure
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N,N-dimethyl-2-oxo-2-[(1,3,3-trimethylbicyclo[2.2.1]hept-2-yl)oxy]-N-{2-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]ethyl}ethanaminium involves multiple steps. The process typically begins with the preparation of the bicyclic intermediates, followed by their functionalization and coupling to form the final product. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control over reaction parameters, ensuring consistent quality and scalability. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the compound in its pure form.
Chemical Reactions Analysis
Types of Reactions
N,N-dimethyl-2-oxo-2-[(1,3,3-trimethylbicyclo[2.2.1]hept-2-yl)oxy]-N-{2-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]ethyl}ethanaminium undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can yield different reduced forms of the compound.
Substitution: The compound can participate in nucleophilic and electrophilic substitution reactions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles. Reaction conditions such as temperature, pressure, and solvent choice are crucial for achieving desired outcomes.
Major Products
The major products formed from these reactions depend on the specific reaction pathway. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.
Scientific Research Applications
N,N-dimethyl-2-oxo-2-[(1,3,3-trimethylbicyclo[2.2.1]hept-2-yl)oxy]-N-{2-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]ethyl}ethanaminium has several scientific research applications:
Chemistry: Used as a reagent in organic synthesis and catalysis.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its therapeutic potential in treating various diseases.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of N,N-dimethyl-2-oxo-2-[(1,3,3-trimethylbicyclo[2.2.1]hept-2-yl)oxy]-N-{2-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]ethyl}ethanaminium involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.
Comparison with Similar Compounds
Similar Compounds
- N,N-dimethyl-2-oxo-2-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]ethanaminium
- N,N-dimethyl-2-oxo-2-[(1,3,3-trimethylbicyclo[2.2.1]hept-2-yl)oxy]ethanaminium chloride
Uniqueness
N,N-dimethyl-2-oxo-2-[(1,3,3-trimethylbicyclo[221]hept-2-yl)oxy]-N-{2-[(1,7,7-trimethylbicyclo[221]hept-2-yl)oxy]ethyl}ethanaminium stands out due to its unique bicyclic structure and the presence of multiple functional groups
Properties
Molecular Formula |
C26H46NO3+ |
|---|---|
Molecular Weight |
420.6 g/mol |
IUPAC Name |
dimethyl-[2-oxo-2-[(1,3,3-trimethyl-2-bicyclo[2.2.1]heptanyl)oxy]ethyl]-[2-[(1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl)oxy]ethyl]azanium |
InChI |
InChI=1S/C26H46NO3/c1-23(2)19-9-11-25(5,16-19)22(23)30-21(28)17-27(7,8)13-14-29-20-15-18-10-12-26(20,6)24(18,3)4/h18-20,22H,9-17H2,1-8H3/q+1 |
InChI Key |
FNJORGFZHZTBIQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1(C2CCC1(C(C2)OCC[N+](C)(C)CC(=O)OC3C(C4CCC3(C4)C)(C)C)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2Z,5E)-5-{[5-(2,5-dichlorophenyl)furan-2-yl]methylidene}-2-[(2,4-dimethylphenyl)imino]-1,3-thiazolidin-4-one](/img/structure/B11525721.png)
![ethyl 3'-(4-bromophenyl)-4-(4-methylphenyl)-2-phenyl-2H,3'H-spiro[phthalazine-1,2'-[1,3,4]thiadiazole]-5'-carboxylate](/img/structure/B11525729.png)
![2-methyl-6-({2-[(E)-2-(4-nitrophenyl)ethenyl]-4-oxo-4H-3,1-benzoxazin-6-yl}methyl)-4H-3,1-benzoxazin-4-one](/img/structure/B11525738.png)
![4-[2-(4-chlorophenyl)-4-hydroxy-5-oxo-3-(phenylcarbonyl)-2,5-dihydro-1H-pyrrol-1-yl]-3-phenylbutanoic acid](/img/structure/B11525747.png)
![3-hydroxy-5-(4-methylphenyl)-4-[(4-methylphenyl)carbonyl]-1-[3-(trifluoromethyl)phenyl]-1,5-dihydro-2H-pyrrol-2-one](/img/structure/B11525749.png)
![1-{2-O-acetyl-3,5-bis-O-[(4-methylphenyl)carbonyl]pentofuranosyl}-5-iodopyrimidine-2,4(1H,3H)-dione](/img/structure/B11525754.png)
![Ethyl 4,5-dimethyl-2-[(naphthalen-1-ylacetyl)amino]thiophene-3-carboxylate](/img/structure/B11525755.png)
![methyl (2E)-5-(2-chlorophenyl)-2-{[5-(2,5-dichlorophenyl)-2-furyl]methylene}-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate](/img/structure/B11525762.png)
![4-[(1,1,1,3,3,3-hexafluoropropan-2-yl)oxy]-6-hydrazinyl-N-(2-nitrophenyl)-1,3,5-triazin-2-amine](/img/structure/B11525770.png)
![2-{[6-({(E)-[4-(1,3-benzothiazol-2-ylsulfanyl)-3-nitrophenyl]methylidene}amino)-1,3-benzothiazol-2-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide](/img/structure/B11525773.png)
